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Compound of Interest

Compound Name: tert-Butyl phenyl carbonate

Cat. No.: B128739

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the core physical properties
of tert-butyl phenyl carbonate. Designed for professionals in research and development, this
document compiles essential data, outlines detailed experimental protocols, and presents a
logical workflow for its synthesis.

Core Physical Properties

tert-Butyl phenyl carbonate is a versatile reagent in organic synthesis, notably utilized as a
protecting group for amines and in the formation of other carbonates.[1] Its physical
characteristics are crucial for its application in various chemical processes.

A compilation of its key physical properties is presented below for easy reference and
comparison.
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Property Value Source(s)
Molecular Formula C11H1403 [2][3]
Molecular Weight 194.23 g/mol [21[3]1[41[5]
Appearance Colorless to light yellow liquid [2][6]
Density 1.05 g/mL at 20 °C [21[41[7]
Boiling Point 83 °C at 0.6 mmHg [21[4][71[8]
Metting Point Not available (liquid at room 6]
temperature)
Solubility Slightly soluble in water [819]

Refractive Index

n20/D 1.48

[2]

Flash Point

101 °C (213.8 °F) - closed cup

[417]

CAS Number

6627-89-0

[2]4]

Experimental Protocols

The following sections detail the methodologies for the synthesis of tert-butyl phenyl

carbonate and the determination of its fundamental physical properties.

Synthesis of tert-Butyl Phenyl Carbonate

This protocol is adapted from established literature procedures.[10][11]

Materials:

Quinoline

tert-Butyl alcohol

Phenyl chloroformate

Dichloromethane

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://www.vedantu.com/chemistry/determination-of-melting-point-of-an-organic-compound
https://www1.udel.edu/chem/CHEM322/Handouts/unknowns_lab_handout.pdf
https://www.vedantu.com/chemistry/determination-of-melting-point-of-an-organic-compound
https://www1.udel.edu/chem/CHEM322/Handouts/unknowns_lab_handout.pdf
https://www.pennwest.edu/_resources/docs/community/science-in-motion/determination-melting-point.pdf
https://www.tcichemicals.com/IN/en/p/B3590
https://www.vedantu.com/chemistry/determination-of-melting-point-of-an-organic-compound
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.vedantu.com/chemistry/determination-of-melting-point-of-an-organic-compound
https://www.pennwest.edu/_resources/docs/community/science-in-motion/determination-melting-point.pdf
https://byjus.com/chemistry/determination-of-boiling-point-of-an-organic-compound-experiment/
https://www.vedantu.com/chemistry/determination-of-melting-point-of-an-organic-compound
https://www.pennwest.edu/_resources/docs/community/science-in-motion/determination-melting-point.pdf
https://byjus.com/chemistry/determination-of-boiling-point-of-an-organic-compound-experiment/
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
https://www.chemeo.com/cid/16-235-3/tert-Butyl-phenyl-carbonate
https://www.vedantu.com/chemistry/determination-of-melting-point-of-an-organic-compound
https://www.pennwest.edu/_resources/docs/community/science-in-motion/determination-melting-point.pdf
https://byjus.com/chemistry/determination-of-boiling-point-of-an-organic-compound-experiment/
https://www.vedantu.com/chemistry/determination-of-melting-point-of-an-organic-compound
https://www.pennwest.edu/_resources/docs/community/science-in-motion/determination-melting-point.pdf
https://www.benchchem.com/product/b128739?utm_src=pdf-body
https://www.benchchem.com/product/b128739?utm_src=pdf-body
https://www.benchchem.com/product/b128739?utm_src=pdf-body
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128739?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Water

5% Hydrochloric acid

Magnesium sulfate

Round-bottom flask with a stirrer, thermometer, and dropping funnel

Claisen flask for distillation

Procedure:

 In a 2-liter round-bottom flask equipped with a mechanical stirrer, thermometer, and dropping
funnel, combine 74.1 g (1 mol) of tert-butanol and 130 g (1 mol) of quinoline in 150 mL of
dichloromethane.[11]

e While stirring the solution, add 157 g (1 mol) of phenyl chlorocarbonate dropwise. Maintain
the reaction temperature between 38 and 41 °C.[11]

» After the addition is complete, allow the mixture to stand at room temperature overnight.[11]
o Add sufficient water to dissolve the precipitated quinoline hydrochloride.[11]

o Separate the organic layer and wash it twice with 60 mL portions of water, followed by three
to four washes with 60 mL portions of 5% hydrochloric acid.[11]

o Dry the organic layer over magnesium sulfate.[11]
e Remove the solvent by distillation.[11]

« Distill the crude tert-butyl phenyl carbonate from a Claisen flask at a reduced pressure of
0.5 mmHg. The product will distill at 74-78 °C.[10][11]

Determination of Physical Properties

The following are general standard procedures for determining the physical properties of liquid
organic compounds.

Boiling Point Determination (Thiele Tube Method):
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A small sample of tert-butyl phenyl carbonate is placed in a fusion tube.

A capillary tube, sealed at one end, is inverted and placed into the fusion tube containing the
sample.

The fusion tube is attached to a thermometer and heated in a Thiele tube containing a high-
boiling point oil.

The temperature is raised slowly and uniformly.

The boiling point is recorded as the temperature at which a rapid and continuous stream of
bubbles emerges from the open end of the capillary tube.

Density Determination:

A clean and dry pycnometer (specific gravity bottle) of a known volume is weighed.

The pycnometer is filled with tert-butyl phenyl carbonate, ensuring no air bubbles are
present.

The filled pycnometer is weighed again at a specific temperature (e.g., 20 °C).

The density is calculated by dividing the mass of the liquid by the volume of the pycnometer.

Solubility Determination (Qualitative):

To a test tube containing a small amount (e.g., 0.1 mL) of tert-butyl phenyl carbonate, add
approximately 1 mL of the solvent to be tested (e.g., water, ethanol, diethyl ether).

The mixture is agitated vigorously.

Observe whether the compound dissolves completely, partially, or not at all to determine its
solubility. The observation of a single liquid phase indicates solubility, while the presence of
two distinct layers or a cloudy suspension indicates insolubility or slight solubility.

Synthesis Workflow
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The synthesis of tert-butyl phenyl carbonate follows a straightforward nucleophilic acyl
substitution reaction. The workflow can be visualized as follows:

tert-Butanol
+

Phenyl Chioroformate

\\\\\\\\\\\\\\\\\\ Separate & Dry
&Wash Aqueous Workup uct .
Water, HC) tert-Butyl Phenyl Carbonate

Dichloromethane (Solvent)
Quinoline (Base)

Click to download full resolution via product page

Caption: Synthesis workflow for tert-Butyl Phenyl Carbonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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